Cas no 953164-07-3 (4-3-(3,4-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(4-ethylphenyl)butanamide)

• Product Name: 4-3-(3,4-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(4-ethylphenyl)butanamide
• CAS No: 953164-07-3
• MF: C₂₄H₂₇N₃O₄
• MW: 421.488886117935
• CID: 6388072
• PubChem ID: 16885410
• Update Time: 2025-06-22

4-3-(3,4-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(4-ethylphenyl)butanamide Chemical and Physical Properties

Names and Identifiers

• 4-3-(3,4-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(4-ethylphenyl)butanamide
• VU0628842-1
• F5013-1015
• 953164-07-3
• AKOS024488941
• 4-[3-(3,4-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-(4-ethylphenyl)butanamide
• 4-[3-(3,4-dimethoxyphenyl)-6-oxopyridazin-1-yl]-N-(4-ethylphenyl)butanamide
• 4-(3-(3,4-dimethoxyphenyl)-6-oxopyridazin-1(6H)-yl)-N-(4-ethylphenyl)butanamide

• Inchi： 1S/C24H27N3O4/c1-4-17-7-10-19(11-8-17)25-23(28)6-5-15-27-24(29)14-12-20(26-27)18-9-13-21(30-2)22(16-18)31-3/h7-14,16H,4-6,15H2,1-3H3,(H,25,28)
• InChI Key： HUFFYKJMFXLLDE-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(CC)C=C1)(=O)CCCN1N=C(C2=CC=C(OC)C(OC)=C2)C=CC1=O

Computed Properties

• Exact Mass: 421.20015635g/mol
• Monoisotopic Mass: 421.20015635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 80.2Ų

Additional information on 4-3-(3,4-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(4-ethylphenyl)butanamide

Introduction to 4-3-(3,4-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(4-ethylphenyl)butanamide (CAS No. 953164-07-3) in Modern Chemical and Biomedical Research

4-3-(3,4-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(4-ethylphenyl)butanamide, identified by its CAS number 953164-07-3, represents a significant compound in the realm of chemical and biomedical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential pharmacological properties and its role in the development of novel therapeutic agents. The compound's unique structural features, including the presence of a pyridazine core and an amide functional group, make it a promising candidate for further investigation in various biomedical applications.

The structural composition of 4-3-(3,4-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(4-ethylphenyl)butanamide (CAS No. 953164-07-3) is highly relevant to contemporary research in drug discovery. The pyridazine ring is a key pharmacophore that has been extensively studied for its biological activity. Pyridazines are known for their versatility in medicinal chemistry, often serving as scaffolds for compounds with antimicrobial, antiviral, and anti-inflammatory properties. The presence of a dimethoxyphenyl substituent at the 3-position of the pyridazine ring further enhances the compound's potential biological activity by introducing hydrophobicity and electronic effects that can modulate receptor binding.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting specific enzymes and receptors involved in various diseases. The amide functional group in 4-3-(3,4-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(4-ethylphenyl)butanamide (CAS No. 953164-07-3) provides a hinge-binding motif that is commonly exploited in drug design to interact with biological targets. This motif is particularly useful in designing molecules that can modulate enzyme activity, such as kinases and proteases, which are often implicated in cancer and inflammatory diseases.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The pyridazine core has been shown to exhibit neuroprotective properties in preclinical studies. For instance, derivatives of pyridazine have been investigated for their ability to cross the blood-brain barrier and exert therapeutic effects on central nervous system disorders. The additional presence of an ethylphenyl group at the amide position may further enhance the compound's ability to interact with neurological targets by providing additional binding pockets or modulating pharmacokinetic properties.

Moreover, the dimethoxyphenyl substituent is known to influence the metabolic stability and bioavailability of a drug candidate. By introducing electron-donating groups at this position, researchers can fine-tune the electronic properties of the molecule, which can affect its interaction with biological targets. This strategic placement of functional groups makes 4-3-(3,4-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(4-ethylphenyl)butanamide (CAS No. 953164-07-3) a valuable scaffold for designing molecules with optimized pharmacokinetic profiles.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 4-3-(3,4-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(4ethylphenyl)butanamide (CAS No. 95316407 03) with high accuracy before conducting expensive wet-lab experiments. These computational methods leverage machine learning algorithms trained on large datasets of known bioactive compounds to identify potential hits that can be further optimized. The integration of these computational tools with traditional high-throughput screening methods has significantly accelerated the drug discovery process.

The synthesis of 4 03(34 dimethoxy phenyl) 06 oxo 16 dihydropyridazin 11 yl N(44 ethyl phenyl) butanamide (CAS No 95 31 64 07 03) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as flow chemistry and catalytic methods have been employed to improve efficiency and scalability. These techniques not only enhance productivity but also minimize waste generation, aligning with the growing emphasis on green chemistry principles.

In conclusion,4 03(34 dimethoxy phenyl)06 oxo16 dihydropyridazin11 yl N(44 ethyl phenyl) butanamide (CAS No 95 31 64 07 03) represents a promising compound with significant potential in chemical and biomedical research. Its unique structural features make it an attractive candidate for further investigation into various therapeutic applications. As research continues to evolve,this molecule will likely play a crucial role in the development of novel drugs targeting neurological disorders, cancer,and other diseases where modulation of enzyme activity is key.